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Compound of Interest

Compound Name:
3-(Hydroxy(methyl)amino)-1-

phenylpropan-1-one

CAS No.: 52266-34-9

Cat. No.: B13804869

Get Quote

Introduction and Structural Significance
3-(Dimethylamino)-1-phenylpropan-1-ol (CAS 5554-64-3) is a highly versatile chiral auxiliary

and a critical intermediate in medicinal chemistry. It serves as the direct precursor in the

synthesis of widely prescribed active pharmaceutical ingredients (APIs) such as Fluoxetine and

Atomoxetine 1. In pharmaceutical development, differentiating this tertiary amino alcohol from

its desmethyl analogs (secondary and primary amines) and positional isomers is a fundamental

requirement for impurity profiling, quality control, and synthetic validation 2.

The target compound is typically synthesized via a two-step sequence: a Mannich reaction of

acetophenone with formaldehyde and dimethylamine to form 3-(dimethylamino)-1-

phenylpropan-1-one, followed by ketone reduction 3. This guide provides an objective, data-

driven spectroscopic comparison to aid researchers in precise structural elucidation.
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Synthetic pathways linking 3-(Dimethylamino)-1-phenylpropan-1-ol and its desmethyl analogs.

Spectroscopic Comparison: Quantitative Data
The analytical differentiation of these analogs relies entirely on identifying the substitution

degree of the nitrogen atom and the spatial positioning of the hydroxyl group.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality & Experience: The degree of N-alkylation directly impacts the chemical shift of the

adjacent methylene protons (C3-H

). In

H NMR, the transition from a primary amine to a tertiary amine increases the electron density
around the nitrogen, but the inductive effect of the methyl groups actually deshields the N-CH

protons. Furthermore, positional isomers like 3-(Dimethylamino)-3-phenylpropan-1-ol show a
dramatic shift in the methine proton (CH) from ~4.9 ppm (when adjacent to oxygen) to ~3.5
ppm (when adjacent to nitrogen).

Table 1:

H NMR Chemical Shift Comparison (CDCl

, 400 MHz)
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Compound
N-CH

(ppm)

C3-H

(ppm)

C2-H

(ppm)
C1-H (ppm)

Exchangea
ble (ppm)

3-

(Dimethylami

no)-1-

phenylpropan

-1-ol

2.25 (s, 6H) 2.45 (m, 2H) 1.85 (m, 2H) 4.90 (dd, 1H)
~5.0 (br s,

1H, OH)

3-

(Methylamino

)-1-

phenylpropan

-1-ol

2.40 (s, 3H) 2.70 (m, 2H) 1.80 (m, 2H) 4.92 (dd, 1H)
~3.5 (br s,

2H, OH/NH)

3-Amino-1-

phenylpropan

-1-ol

N/A 2.85 (m, 2H) 1.75 (m, 2H) 4.95 (dd, 1H)

~2.8 (br s,

3H, OH/NH

)

3-

(Dimethylami

no)-3-

phenylpropan

-1-ol

2.15 (s, 6H)
3.70 (m, 2H,

C1)
2.05 (m, 2H)

3.50 (dd, 1H,

C3)

~4.5 (br s,

1H, OH)

Table 2:

C NMR Key Resonances (CDCl

, 100 MHz)
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Compound
N-CH

(ppm)
C3 (ppm) C2 (ppm) C1 (ppm)

3-

(Dimethylamino)-

1-phenylpropan-

1-ol

45.5 58.2 34.5 74.1

3-

(Methylamino)-1-

phenylpropan-1-

ol

36.2 51.4 35.8 74.3

3-Amino-1-

phenylpropan-1-

ol

N/A 40.5 38.1 74.5

Fourier-Transform Infrared (FT-IR) Spectroscopy
Causality & Experience: IR spectroscopy is highly sensitive to hydrogen bonding and functional

group variations. The target compound (a tertiary amine) lacks N-H bonds and thus exhibits

only a broad O-H stretching band. In contrast, the secondary and primary amine analogs

display distinct N-H stretching vibrations, providing an immediate visual confirmation of the

amine's substitution level.

Table 3: Key FT-IR Vibrational Modes (ATR, cm⁻¹)
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Compound O-H Stretch N-H Stretch C-N Stretch C-O Stretch

3-

(Dimethylamino)-

1-phenylpropan-

1-ol

3200-3400 (br) None 1040 1055

3-

(Methylamino)-1-

phenylpropan-1-

ol

3200-3400 (br) ~3300 (w, single) 1120 1050

3-Amino-1-

phenylpropan-1-

ol

3200-3400 (br)
~3350, 3280 (m,

doublet)
1080 1050

Mass Spectrometry (ESI-MS)
The fragmentation pattern in positive ion mode ESI-MS provides self-validating structural

confirmation by pinpointing the specific amine leaving groups.

Target Compound: [M+H]⁺ at m/z 180.1. Primary fragments occur at m/z 162.1 (loss of H

O, typical for benzylic alcohols) and m/z 58.1 (dimethyliminium ion,[CH

=N(CH

)

]⁺) 4.

Secondary Analog: [M+H]⁺ at m/z 166.1. Fragment at m/z 44.1 (methyliminium ion,[CH

=NHCH

]⁺).

Primary Analog: [M+H]⁺ at m/z 152.1. Fragment at m/z 30.1 (iminium ion,[CH

=NH
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]⁺).

Experimental Protocols: Self-Validating Analytical
Workflow
To ensure trustworthiness and reproducibility, the following protocols establish a closed-loop

validation system for spectroscopic analysis.

Protocol 1: High-Resolution NMR Acquisition
Sample Preparation: Weigh 15.0 ± 0.5 mg of the synthesized 3-(dimethylamino)-1-

phenylpropan-1-ol 5.

Solvent Selection: Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl

) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

Causality: CDCl

is preferred over protic solvents like CD

OD for these basic amines to prevent rapid deuterium exchange, which would obscure the
critical O-H and N-H signals.

Filtration: Filter the solution through a 0.22 µm PTFE syringe filter directly into a 5 mm NMR

tube to eliminate particulate-induced magnetic field inhomogeneities.

Acquisition Parameters (

H NMR): Set frequency to 400 MHz (minimum), use a standard 1D pulse sequence (zg30),
and apply a Relaxation Delay (D1) of 2.0 seconds.

Causality: A 2.0s D1 ensures complete longitudinal relaxation of the N-methyl protons,

guaranteeing accurate quantitative integration.

Self-Validation Step (D

O Shake): Add 1 drop of D
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O to the NMR tube, shake vigorously, and re-acquire the spectrum. The disappearance of
the broad signal at ~5.0 ppm definitively confirms its identity as the exchangeable hydroxyl
proton.

Protocol 2: ATR-FTIR Acquisition
Background Scan: Collect a background spectrum of the clean diamond ATR crystal (32

scans, 4 cm⁻¹ resolution).

Sample Application: Place ~2 mg of the neat liquid or crystalline solid directly onto the ATR

crystal.

Pressure Application: Apply consistent pressure using the anvil to ensure intimate contact

between the sample and the crystal.

Causality: Poor contact leads to low signal-to-noise ratios and distorted peak intensities,

particularly in the high-frequency O-H/N-H stretching regions (3000-3500 cm⁻¹).

Acquisition: Scan from 4000 to 400 cm⁻¹ and normalize against the background.
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Self-validating multi-spectral workflow for structural confirmation of amino alcohols.

Conclusion
The spectroscopic differentiation of 3-(Dimethylamino)-1-phenylpropan-1-ol from its desmethyl

and positional analogs is highly robust when utilizing a multi-modal approach.

H NMR provides definitive proof of N-alkylation through the integration of the N-methyl singlets,
while FT-IR distinguishes primary, secondary, and tertiary amines via the presence or absence
of N-H stretching bands. ESI-MS fragmentation acts as the final orthogonal validation step,
confirming the specific iminium ion fragments to secure the structural assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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